Solvent-controlled assembly of pillar[5]arene-based supramolecular networks via π–π interactions for white light modulation†

Organic Chemistry Frontiers Pub Date: 2019-12-13 DOI: 10.1039/C9QO01383K

Abstract

White light emitting materials have gained considerable attention. Exploring new strategies to achieve controllable white light emission is important for the construction and application of fluorescent materials. Here we report a supramolecular network based on pyrene-containing pillar[5]arene via π–π interactions, whose assembly and emission are controlled by solvent polarity. By introducing a red emissive europium complex guest, we successfully fabricate a supramolecular crosslinked network with solvent polarity-dependent emissions. White light emission with a CIE coordinate at (0.33, 0.31) is also achieved by adjusting the methanol fraction. This work provides a method to construct tunable fluorescent supramolecular systems and generate homogeneous white light emission by controlling noncovalent interactions.

Graphical abstract: Solvent-controlled assembly of pillar[5]arene-based supramolecular networks via π–π interactions for white light modulation
Solvent-controlled assembly of pillar[5]arene-based supramolecular networks via π–π interactions for white light modulation†
Recommended Literature
Organic Chemistry Frontiers
Journal Name：Organic Chemistry Frontiers
Research Products